Cas no 1333150-90-5 (8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid)

• Product Name: 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid
• CAS No: 1333150-90-5
• MF: C₁₁H₁₀O₅
• MW: 222.194103717804
• CID: 2132457
• Update Time: 2025-05-20

8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydro-8-methoxy-2-oxo-2H-chromene-3-carboxylic acid
• 8-Methoxy-2-oxochroman-3-carboxylic acid
• 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid

• Inchi： 1S/C11H10O5/c1-15-8-4-2-3-6-5-7(10(12)13)11(14)16-9(6)8/h2-4,7H,5H2,1H3,(H,12,13)
• InChI Key： HISBMQMDIJBOGC-UHFFFAOYSA-N
• SMILES： O1C(C(C(=O)O)CC2C=CC=C(C1=2)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 301
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 453.5±45.0 °C at 760 mmHg
• Flash Point: 183.8±22.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid

Research Briefing on 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid (CAS: 1333150-90-5)

8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid (CAS: 1333150-90-5) is a chromene derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound belongs to the class of coumarin derivatives, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The presence of the methoxy group at the 8-position and the carboxylic acid moiety at the 3-position makes this compound a promising scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and biological evaluation of 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid and its derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The researchers utilized a combination of in vitro assays and molecular docking studies to elucidate the mechanism of action, revealing that the compound binds to the active site of the target enzyme with high affinity.

Another significant area of research involves the anticancer properties of 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid. A recent preprint on bioRxiv (2024) reported that this compound induces apoptosis in cancer cells by modulating the expression of key apoptotic proteins. The study employed flow cytometry and Western blotting to confirm the pro-apoptotic effects, highlighting the compound's potential as a chemotherapeutic agent. Furthermore, the researchers noted that the methoxy group plays a critical role in enhancing the compound's bioavailability and target specificity.

In addition to its therapeutic potential, 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid has also been investigated for its role in chemical biology. A study in ACS Chemical Biology (2023) explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The compound's unique chromene core allows it to emit fluorescence upon interaction with ROS, making it a valuable tool for studying oxidative stress in biological systems.

Despite these promising findings, challenges remain in the development of 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid as a therapeutic agent. Issues such as poor solubility and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research is focused on optimizing the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, 8-Methoxy-2-oxo-3,4-dihydrochromene-3-carboxylic acid (CAS: 1333150-90-5) represents a versatile scaffold with significant potential in drug discovery and chemical biology. Recent studies have shed light on its anti-inflammatory, anticancer, and ROS-detecting properties, paving the way for future investigations. Further research is warranted to overcome the current limitations and fully exploit its therapeutic and diagnostic applications.